Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate
• InChI: InChI=1S/C14H19FN2O2/c1-14(2,3)19-13(18)17-8-12(9-17)16-11-6-4-10(15)5-7-11/h4-7,12,16H,8-9H2,1-3H3
• InChI Key: IZSRXFFAYHXHRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)NC2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2O2
• DSSTOX Substance ID: DTXSID60698826
• Molecular Weight: 266.31 g/mol
• CAS RN: 887580-12-3

Description

Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate (TBFAZ) is a small molecule that has been used in a variety of scientific research applications. It has been studied for its potential to act as a pharmacological agent, as well as its ability to interact with proteins and other molecules. TBFAZ has been used in a range of studies, from drug discovery to understanding the mechanisms of action of existing drugs.

Scientific Research Applications

• Analog Studies in Plant Physiology

  • Azetidine compounds, similar to Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate, have been used to study the relationship between protein synthesis and ion transport in plants. Specifically, azetidine 2-carboxylic acid was examined for its effects on ion uptake and release in barley roots, providing insights into plant physiology and ion transport mechanisms (Pitman et al., 1977).

• Synthesis and Chemical Space Exploration

  • Tert-butyl azaspiro compounds, which are structurally related to Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate, have been synthesized for exploring chemical spaces complementary to piperidine ring systems. This research contributes to the development of novel compounds in medicinal chemistry (Meyers et al., 2009).

• Masked Dipoles in Cycloaddition Reactions

  • Silylmethyl-substituted azetidine, a compound related to Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate, has been studied for its efficiency in cycloaddition reactions. This research highlights the role of azetidine compounds in synthetic chemistry and their potential applications in creating diverse molecular structures (Yadav & Sriramurthy, 2005).

• Development of Heterocycles in Pharmaceutical Compounds

  • Research on azetidine-3-carboxylic acids, which are closely related to Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate, has been conducted to develop protected 3-haloazetidines. These are used as building blocks in medicinal chemistry for creating a variety of pharmaceutical compounds (Ji et al., 2018).

• Protein Folding and Misincorporation Studies

  • Azetidine-2-carboxylic acid, similar to Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate, has been identified in garden beets and studied for its role in protein misincorporation and folding. This research is significant for understanding the toxicological and teratogenic effects of such compounds in humans and other species (Rubenstein et al., 2006).

• Application in Fluorinated Compound Synthesis

  • Studies on the synthesis of fluorinated analogues of tert-butyl alcohol, related to Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate, have been conducted to explore their use in fluorous synthesis. This research contributes to the development of novel protecting groups for carboxylic acids in the synthesis of fluorinated compounds (Pardo et al., 2001).

Mechanism of Action

The mechanism of action of “Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate” is not specified in the available resources. The mechanism of action would depend on the context in which the compound is used, such as in a biological system or a chemical reaction.

Safety and Hazards

The safety and hazards associated with “Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate” are not specified in the available resources. As with all chemicals, it should be handled with appropriate safety measures, including wearing protective clothing and working in a well-ventilated area.

Future Directions

The future directions for research and applications of “Tert-butyl 3-(4-fluoroanilino)azetidine-1-carboxylate” are not specified in the available resources. Future research could focus on exploring its potential uses, understanding its reactivity, and developing efficient synthesis methods.